Cas no 1804705-88-1 (Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate
• CAS No: 1804705-88-1
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 4847627
• Update Time: 2025-06-14

Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C8H8F2N2O2/c1-14-8(13)6-3-4(11)2-5(12-6)7(9)10/h2-3,7H,1H3,(H2,11,12)
• InChI Key： WKBBNELVDQBYKF-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C(=O)OC)N=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate

Comprehensive Overview of Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804705-88-1)

Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804705-88-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and difluoromethyl functional group, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure, combining an amino group and a carboxylate ester, makes it particularly valuable for designing novel drugs and crop protection agents.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly focusing on compounds like Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate to address challenges in drug discovery, such as improving target selectivity and reducing off-target effects. The incorporation of fluorine atoms into organic molecules is a trending topic in medicinal chemistry, as it often leads to improved pharmacokinetic properties. This compound's CAS No. 1804705-88-1 is frequently searched in academic databases and patent literature, reflecting its growing importance.

The synthesis of Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate typically involves multi-step reactions, including halogenation, amination, and esterification. Its difluoromethyl moiety is particularly noteworthy, as it can influence the electronic and steric properties of the molecule, making it a key feature in structure-activity relationship (SAR) studies. This compound is often utilized in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance research.

From an industrial perspective, Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate is produced under stringent quality control measures to ensure high purity and consistency. Manufacturers and suppliers often highlight its CAS No. 1804705-88-1 in product catalogs to facilitate procurement by research institutions and pharmaceutical companies. The compound's stability under various storage conditions and compatibility with common organic solvents further enhances its appeal for large-scale applications.

Environmental and regulatory considerations are also critical when working with fluorinated compounds. While Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate is not classified as hazardous, proper handling and disposal protocols are recommended to minimize ecological impact. This aligns with the broader industry shift toward sustainable chemistry practices, a topic frequently searched by professionals in the field.

In summary, Methyl 4-amino-2-(difluoromethyl)pyridine-6-carboxylate (CAS No. 1804705-88-1) represents a cutting-edge intermediate with broad applications in drug discovery and agrochemical innovation. Its unique structural features, combined with the growing interest in fluorinated building blocks, position it as a valuable asset for researchers and industries alike. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing global health and agricultural challenges.